Cas no 183171-83-7 (1-(4-Methoxyphenyl)-1-phenylpropan-2-one)

• Product Name: 1-(4-Methoxyphenyl)-1-phenylpropan-2-one
• CAS No: 183171-83-7
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 1094981
• PubChem ID: 5216387
• Update Time: 2025-05-19

1-(4-Methoxyphenyl)-1-phenylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxyphenyl)-1-phenylpropan-2-one
• 2-Propanone, 1-(4-methoxyphenyl)-1-phenyl-
• 183171-83-7
• SCHEMBL6755554

• Inchi： 1S/C16H16O2/c1-12(17)16(13-6-4-3-5-7-13)14-8-10-15(18-2)11-9-14/h3-11,16H,1-2H3
• InChI Key： MYTNGMJJTGIKKN-UHFFFAOYSA-N
• SMILES： O=C(C)C(C1C=CC=CC=1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-(4-Methoxyphenyl)-1-phenylpropan-2-one

Introduction to 1-(4-Methoxyphenyl)-1-phenylpropan-2-one (CAS No. 183171-83-7)

1-(4-Methoxyphenyl)-1-phenylpropan-2-one, also known by its CAS registry number CAS No. 183171-83-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with the molecular formula C₁₆H₁₄O₂, belongs to the class of ketones and features a unique structure that combines aromatic rings with a ketone functional group. Its structure consists of a propanone backbone substituted with two aromatic groups: a phenyl group and a 4-methoxyphenyl group. This combination imparts distinctive chemical and physical properties to the compound, making it a valuable subject for research and application.

The synthesis of 1-(4-Methoxyphenyl)-1-phenylpropan-2-one can be achieved through various methods, including Friedel-Crafts acylation and other ketone-forming reactions. These methods leverage the reactivity of aromatic rings and carbonyl groups to construct the desired molecule. The compound's stability and reactivity make it suitable for further functionalization, enabling its use as an intermediate in the synthesis of more complex molecules.

In recent years, 1-(4-Methoxyphenyl)-1-phenylpropan-2-one has garnered attention due to its potential applications in drug discovery. Researchers have explored its role as a lead compound in the development of new pharmaceutical agents, particularly in the areas of anti-inflammatory and anticancer therapies. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammation and cancer progression, suggesting its potential as a scaffold for drug design.

Beyond pharmacology, this compound has also found relevance in materials science. Its aromatic structure and conjugated system make it a candidate for applications in organic electronics, such as in the development of semiconducting materials or optoelectronic devices. Recent advancements in computational chemistry have allowed researchers to model the electronic properties of 1-(4-Methoxyphenyl)-1-phenylpropan-2-one, providing insights into its potential use in thin-film transistors or light-emitting diodes.

The unique combination of aromaticity and ketone functionality in 1-(4-Methoxyphenyl)-1-phenylpropan-2-one also lends itself to applications in the fragrance industry. The compound's ability to act as a precursor for more complex aromatic molecules makes it valuable in the synthesis of perfumes and flavor compounds. Recent studies have highlighted its role in creating novel aroma profiles that mimic natural scents, offering new possibilities for consumer products.

In terms of physical properties, 1-(4-Methoxyphenyl)-1-phenylpropan-2-one is typically a crystalline solid with a melting point around 95°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, which are commonly used to characterize its purity and structure.

The latest research on CAS No. 183171-83-7 has focused on its interactions with biological systems. In vitro studies have demonstrated that this compound can modulate cellular signaling pathways involved in cell proliferation and apoptosis, suggesting its potential as an anticancer agent. Additionally, investigations into its pharmacokinetics have provided insights into its bioavailability and metabolic pathways, which are critical for determining its suitability as a drug candidate.

In conclusion, 1-(4-Methoxyphenyl)-1-phenylpropan-2-one, with its CAS number CAS No. 18317